1-(3-fluorophenyl)-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(3-fluorophenyl)-N-[2-(4-methyl-5-oxo-3-pyridin-2-yl-1,2,4-triazol-1-yl)ethyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H21FN6O3/c1-26-19(17-7-2-3-8-23-17)25-28(21(26)31)10-9-24-20(30)14-11-18(29)27(13-14)16-6-4-5-15(22)12-16/h2-8,12,14H,9-11,13H2,1H3,(H,24,30)
• InChI Key: LRVXRSRTXTUCRJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CCNC(=O)C2CC(=O)N(C2)C3=CC(=CC=C3)F)C4=CC=CC=N4
• Molecular Formula: C21H21FN6O3
• Molecular Weight: 424.4 g/mol

Description

1-(3-fluorophenyl)-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C21H21FN6O3 and its molecular weight is 424.436. The purity is usually 95%.
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Scientific Research Applications

Discovery and Kinase Inhibition

The compound's analogs have been identified as potent and selective inhibitors of the Met kinase superfamily. These inhibitors have shown complete tumor stasis in Met-dependent human gastric carcinoma models following oral administration, demonstrating their potential in cancer therapeutics. This research led to the advancement of a specific analog into phase I clinical trials due to its efficacy and favorable pharmacokinetic and safety profiles (Schroeder et al., 2009).

Chemical Sensing and Selectivity

A pyrrolidine constrained bipyridyl-dansyl conjugate, incorporating a triazole linker via click chemistry, has been synthesized and serves as a selective ratiometric and colorimetric chemosensor for Al(3+), showcasing the compound's utility in selective ion detection (Maity & Govindaraju, 2010).

Polyamide Synthesis

Derivatives of the compound have been involved in the synthesis of a novel series of aromatic polyamides containing ether and bulky fluorenylidene groups. These polyamides are characterized by their solubility in organic solvents, transparency, flexibility, and thermal stability, indicating their potential applications in materials science (Hsiao, Yang, & Lin, 1999).

Dopamine Receptor Imaging

A candidate for imaging dopamine D4 receptors was synthesized via electrophilic fluorination, demonstrating the compound's applicability in developing diagnostic agents for neurological studies (Eskola et al., 2002).

Anticancer and Anti-Inflammatory Activity

Novel pyrazolopyrimidine derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds exhibit significant cytotoxicity against cancer cell lines and inhibit 5-lipoxygenase, suggesting their potential in cancer and inflammation treatment (Rahmouni et al., 2016).